Cas no 53014-37-2 (Benzenamine,tetranitro-)

Benzenamine,tetranitro- structure
Benzenamine,tetranitro- structure
Product Name:Benzenamine,tetranitro-
CAS No:53014-37-2
MF:C6H3N5O8
MW:273.116720438004
CID:374050
PubChem ID:40601
Update Time:2025-04-19

Benzenamine,tetranitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,tetranitro-
    • 2,3,5,6-tetranitroaniline
    • Tetranitroaniline [UN0207] [Explosive 1.1D]
    • UN0207
    • 53014-37-2
    • EINECS 258-295-9
    • DTXSID70967510
    • 2,3,4,6-Tetranitroanilin
    • Benzenamine, tetranitro-
    • SCHEMBL3366894
    • Tetranitroaniline [UN0207] [Explosive 1.1D]
    • Inchi: 1S/C6H3N5O8/c7-4-5(10(16)17)2(8(12)13)1-3(9(14)15)6(4)11(18)19/h1H,7H2
    • InChI Key: NXEMFHROMKRKEG-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(=CC(=C(C=1N)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 272.99819
  • Monoisotopic Mass: 272.998
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 209A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.963
  • Boiling Point: 569.5°Cat760mmHg
  • Flash Point: 298.2°C
  • Refractive Index: 1.75
  • PSA: 175.8
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